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Compound of Interest

Compound Name: Z-Asp-OH

Cat. No.: B554431 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction

Z-Asp-OH (N-Carbobenzyloxy-L-aspartic acid) is a pivotal building block in peptide synthesis

and medicinal chemistry.[1][2][3] Its benzyloxycarbonyl (Z) protecting group on the amino

terminus allows for the selective formation of peptide bonds, minimizing side reactions during

complex synthesis protocols.[1][2] This document provides a detailed protocol for the

preparation, storage, and handling of Z-Asp-OH stock solutions to ensure reproducibility and

maintain the integrity of the compound for research and development applications.

Properties of Z-Asp-OH
A summary of the key chemical and physical properties of Z-Asp-OH is presented in Table 1.

Table 1: Chemical and Physical Properties of Z-Asp-OH
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Property Value

Synonyms
N-Cbz-aspartic acid, Cbz-Asp-OH, Z-Aspartic

acid[1]

CAS Number 1152-61-0[1][4]

Molecular Formula C₁₂H₁₃NO₆[1][4][5]

Molecular Weight 267.24 g/mol [1]

Appearance White to off-white crystalline powder[1][4]

Purity ≥98%[1]

Melting Point 114-119 °C[3][5]

Solubility
Soluble in DMSO, DMF, methanol; sparingly

soluble in water.[1]

Storage (Solid)

Store at 2-8°C in a tightly sealed container,

protected from light and moisture.[1] For long-

term storage, -20°C is also recommended.[4]

Safety and Handling Precautions
Z-Asp-OH is categorized as an irritant and can be harmful if not handled properly. Adherence

to standard laboratory safety protocols is mandatory.

Personal Protective Equipment (PPE): Always wear a lab coat, safety goggles, and

chemical-resistant gloves.[1][5]

Inhalation: Avoid inhaling the powder.[1][5] Handle in a well-ventilated area or under a

chemical fume hood.

Contact: Avoid contact with skin and eyes.[1][5] In case of accidental contact, rinse the

affected area thoroughly with water. If eye contact occurs, rinse immediately with plenty of

water and seek medical advice.[5]

Ingestion: Harmful if swallowed.[5]
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Experimental Protocol: Stock Solution Preparation
This protocol outlines the steps to prepare a stock solution of Z-Asp-OH. The choice of solvent

is critical for ensuring complete dissolution and stability.

3.1. Recommended Solvents

Dimethyl Sulfoxide (DMSO): The most common solvent for preparing high-concentration

stock solutions. Z-Asp-OH is soluble in DMSO up to 100 mg/mL (374.21 mM).[4] It is highly

recommended to use newly opened, anhydrous DMSO, as the presence of water can affect

solubility.[4]

Dimethylformamide (DMF): Another suitable polar organic solvent.[1]

Methanol: Can be used for preparing lower concentration solutions.[1]

3.2. Step-by-Step Protocol

Equilibrate: Allow the Z-Asp-OH container to reach room temperature before opening to

prevent moisture condensation.

Weighing: Accurately weigh the desired amount of Z-Asp-OH powder using a calibrated

analytical balance. Perform this in a fume hood to avoid inhalation.

Solvent Addition: Add the appropriate volume of the chosen solvent (e.g., DMSO) to the vial

containing the Z-Asp-OH powder.

Dissolution: Vortex the solution to facilitate dissolution. If necessary, use an ultrasonic bath to

ensure the compound is fully dissolved, especially for higher concentrations.[4]

Verification: Visually inspect the solution to ensure there are no visible particulates. The

solution should be clear.

Aliquoting: To avoid degradation from repeated freeze-thaw cycles, divide the stock solution

into smaller, single-use aliquots in appropriate sterile tubes.[4]

3.3. Quantitative Data for Stock Solution Preparation
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Table 2 provides the required mass of Z-Asp-OH for preparing stock solutions of common

concentrations.

Table 2: Mass of Z-Asp-OH for Stock Solution Preparation (MW = 267.24 g/mol )

Desired Concentration Volume
Mass of Z-Asp-OH
Required

1 mM 1 mL 0.267 mg

5 mM 1 mL 1.336 mg

10 mM 1 mL 2.672 mg

50 mM 1 mL 13.362 mg

100 mM 1 mL 26.724 mg

Storage and Stability
Proper storage is crucial to maintain the chemical integrity and activity of the Z-Asp-OH stock

solution.

Short-term Storage: Store aliquots at -20°C for up to one month.[4]

Long-term Storage: For storage longer than one month, it is recommended to store aliquots

at -80°C, where they are stable for up to six months.[4]

Freeze-Thaw Cycles: Avoid repeated freeze-thaw cycles as this can lead to product

degradation.[4]

Workflow and Pathway Diagrams
Workflow for Z-Asp-OH Stock Solution Preparation

The following diagram illustrates the standard workflow for preparing a Z-Asp-OH stock

solution.
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Caption: Workflow for preparing and storing Z-Asp-OH stock solution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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